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Compound of Interest

Compound Name: 5-Methyl-3-heptanone

Cat. No.: B146453 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for the safe handling of 5-Methyl-3-
heptanone in a laboratory setting. It is intended for researchers, scientists, and professionals

in drug development.

Chemical Identifier:

Name: 5-Methyl-3-heptanone

Synonyms: Ethyl amyl ketone, Amyl ethyl ketone

CAS Number: 541-85-5

Primary Hazards: 5-Methyl-3-heptanone is a flammable liquid and vapor that can cause

serious eye irritation and may cause respiratory irritation.[1][2][3] It is harmful if inhaled and can

be absorbed through the skin.[4] The vapor is heavier than air and may travel to an ignition

source.[4]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure and ensure safety. The

following table summarizes the required PPE for handling 5-Methyl-3-heptanone.
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Protection Type Required Equipment Specifications and Remarks

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.[4] A face shield may

be required for splash hazards.

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for tears or

holes before each use. The

substance defats the skin,

which may cause dryness or

cracking.[4]

Lab coat
A flame-retardant lab coat is

recommended.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood)

For concentrations up to 100

ppm, an air-purifying respirator

with an organic vapor cartridge

is recommended.[5] A full-face

respirator may be necessary

for higher concentrations or in

case of spills.[6]

Quantitative Safety Data
The following table provides key quantitative safety data for 5-Methyl-3-heptanone.
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Parameter Value Source

Flash Point 43°C (109.4°F) - closed cup [4][7]

Boiling Point 157-162°C (315-324°F) [4][7]

Vapor Pressure 2.4 hPa at 20°C (68°F) [1]

NIOSH REL (TWA) 25 ppm (130 mg/m³) [5]

OSHA PEL (TWA) 25 ppm (130 mg/m³) [5]

EU-OEL (TWA) 10 ppm (53 mg/m³) [4]

EU-OEL (STEL) 20 ppm (107 mg/m³) [4]

Lower Explosion Limit 0.9% (v/v) [1][7]

Upper Explosion Limit 48% (v/v) [1][7]

Standard Operating Procedure for Handling 5-
Methyl-3-heptanone
The following diagram outlines the standard workflow for the safe handling of 5-Methyl-3-
heptanone, from preparation to disposal.
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Preparation

Handling

Disposal & Decontamination

Don Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Review Safety Data Sheet

Dispense Chemical

Perform Experiment

Store in a Tightly Closed Container Dispose of Waste in a Labeled Container

Decontaminate Work Area

Remove and Dispose of PPE Properly
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Safe handling workflow for 5-Methyl-3-heptanone.
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Experimental Protocols
General Handling and Storage:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[3][8]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Ground and bond containers when transferring material.[3]

Spill Response:

Evacuate the area and remove all ignition sources.[4][9]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][4] Do not use

combustible materials like sawdust.

Collect the absorbed material into a labeled, sealed container for disposal.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[4][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[1] Continue rinsing and seek medical attention.[1]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical

attention.[4]

Disposal Plan
Dispose of 5-Methyl-3-heptanone and any contaminated materials in accordance with local,

state, and federal regulations.

Waste should be collected in a designated, labeled, and sealed container for flammable

organic waste.[3]

Do not dispose of the chemical down the drain.[4]

Contaminated PPE should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146453#personal-protective-equipment-for-handling-
5-methyl-3-heptanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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